BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Edivoxetine
In Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Edivoxetine

Cat. No.: B1671106

Topic: Long-term Stability of Edivoxetine in Solution for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Edivoxetine (hydrochloride), a potent and selective norepinephrine reuptake inhibitor (NRI), is
a valuable tool for in vitro and in vivo research related to neuropsychiatric disorders such as
major depressive disorder and ADHD.[1] The integrity of research data heavily relies on the
stability of investigational compounds in solution. This document provides detailed application
notes and protocols to guide researchers on the long-term stability of edivoxetine in various
solutions commonly used in laboratory settings. It includes recommended storage conditions,
hypothetical stability data under different environmental factors, and standardized protocols for
solution preparation and stability assessment.

Product Information
e Product Name: Edivoxetine hydrochloride

e Chemical Name: (1R)-2-(5-fluoro-2-methoxyphenyl)-1-[(2S)-morpholin-2-yl]-1-(tetrahydro-
2H-pyran-4-yl)ethanol hydrochloride

e Molecular Formula: CisH26FNOa4 - HCI

¢ Molecular Weight: 375.87 g/mol
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e CAS Number: 1194374-05-4
o Predicted Water Solubility: 0.247 mg/mL[2]

o Predicted pKa (Strongest Basic): 8.14[2]

Recommended Storage of Stock Solutions

For optimal stability, edivoxetine hydrochloride stock solutions should be stored under the
following conditions. It is recommended to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.

Storage .
Solvent Duration Notes
Temperature
Sealed, protected
-80°C DMSO < 6 months )
from moisture.
Sealed, protected
-20°C DMSO <1 month

from moisture.

Note: This information is based on manufacturer recommendations and may vary. It is always
advisable to consult the product-specific information provided by the supplier.

Hypothetical Long-Term Stability Data in Common
Research Solutions

The following tables present hypothetical stability data for edivoxetine in various solutions to
illustrate potential degradation trends. This data is intended for guidance and should be
confirmed by internal stability studies. The stability is defined as the percentage of the initial
concentration remaining over time, as determined by a stability-indicating HPLC-UV method.

Table 4.1: Stability in Phosphate-Buffered Saline (PBS), pH 7.4 at a concentration of 10 uM
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Storage

o 1 Week 1 Month 3 Months 6 Months
Condition
-20°C >99% 98% 95% 91%
4°C 98% 92% 85% 75%
Room
Temperature (20- 90% 75% 50% <30%
25°C)

Table 4.2: Stability in Cell Culture Medium (DMEM with 10% FBS) at a concentration of 1 pM

Storage Condition 24 Hours 48 Hours 72 Hours

37°C, 5% CO2 >95% 88% 80%

Table 4.3: Photostability in PBS, pH 7.4 at Room Temperature

Light Condition 8 Hours 24 Hours 48 Hours
Ambient Light >98% 95% 90%
Direct Light (ICH Q1B) 90% 70% 50%

Signaling Pathway of Edivoxetine

Edivoxetine selectively inhibits the norepinephrine transporter (NET), which is responsible for
the reuptake of norepinephrine from the synaptic cleft into the presynaptic neuron. This
inhibition leads to an increased concentration and prolonged availability of norepinephrine in

the synapse, thereby enhancing noradrenergic neurotransmission.
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Start: Edivoxetine Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671106?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

